Cas no 401647-53-8 ((6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid)

• Product Name: (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid
• CAS No: 401647-53-8
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD03165063
• CID: 4713900
• Update Time: 2025-07-19

(6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-ISOPROPYL-5,5-DIMETHYL-2-OXOHEXAHYDROPYRIMIDIN-4-YL)ACETIC ACID
• 2-(5,5-dimethyl-2-oxo-6-propan-2-yl-1,3-diazinan-4-yl)acetic Acid
• BB 0260357
• (6-isopropyl-5,5-dimethyl-2-oxo-1,3-diazinan-4-yl)acetic acid
• (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid

• MDL： MFCD03165063
• Inchi： 1S/C11H20N2O3/c1-6(2)9-11(3,4)7(5-8(14)15)12-10(16)13-9/h6-7,9H,5H2,1-4H3,(H,14,15)(H2,12,13,16)
• InChI Key： ZBAUWHVYDITMCK-UHFFFAOYSA-N
• SMILES： O=C1NC(CC(=O)O)C(C)(C)C(C(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Topological Polar Surface Area: 78.4

Additional information on (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid

Comprehensive Overview of (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid (CAS No. 401647-53-8)

The compound (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid, identified by its CAS No. 401647-53-8, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of hexahydropyrimidine derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. Its distinct oxohexahydropyrimidin core and acetic acid side chain contribute to its reactivity and functional versatility, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for hexahydropyrimidine derivatives has surged due to their role in drug discovery and development. The 6-Isopropyl-5,5-dimethyl substitution pattern in this compound enhances its steric and electronic properties, which are critical for binding affinity in biological systems. Researchers are particularly intrigued by its potential as a building block for small molecule therapeutics, especially in targeting enzymes or receptors involved in metabolic disorders. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

From a synthetic chemistry perspective, CAS No. 401647-53-8 offers opportunities for innovative modifications. Its 2-oxohexahydropyrimidin scaffold can undergo various reactions, such as amidation, esterification, or cyclization, to yield diverse analogs. This flexibility is highly valued in medicinal chemistry, where structural diversification is key to optimizing pharmacokinetic properties. Additionally, the compound’s acetic acid moiety provides a handle for conjugation, enabling its use in bioconjugation strategies or prodrug development—a hot topic in modern drug delivery systems.

The agrochemical sector also explores (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid for its potential as a precursor to novel plant growth regulators or pest control agents. With sustainability becoming a global priority, the development of eco-friendly agrochemicals is a major focus. This compound’s structural features may contribute to green chemistry initiatives by enabling the design of biodegradable or low-toxicity alternatives to conventional pesticides.

Analytical characterization of 401647-53-8 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and accurate structural confirmation. These methods are essential for quality control in industrial and academic settings, where reproducibility is critical. The compound’s stability under various conditions is another area of investigation, particularly for formulation scientists working on drug delivery systems or cosmetic applications.

In the context of AI-driven drug discovery, CAS No. 401647-53-8 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational tools can predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader shift toward data-driven research, where cheminformatics and machine learning play pivotal roles in reducing development timelines.

As regulatory standards evolve, the synthesis and application of (6-Isopropyl-5,5-dimethyl-2-oxohexahydropyrimidin-4-YL)acetic acid must adhere to Good Manufacturing Practices (GMP) and REACH compliance. These frameworks ensure safety and environmental responsibility, addressing concerns raised by health-conscious consumers and sustainability advocates. The compound’s potential for industrial scalability further underscores its relevance in commercial chemistry.

In summary, 401647-53-8 represents a versatile and scientifically significant molecule with cross-disciplinary applications. Its structural complexity and functional adaptability make it a valuable asset in pharmaceutical research, agrochemical innovation, and material science. As scientific inquiry continues to advance, this compound is poised to contribute to breakthroughs in healthcare, agriculture, and sustainable technology.